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Compound of Interest

Compound Name: Vital red

Cat. No.: B1204678 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Vital Red (CAS

574-65-2), a water-soluble azo dye primarily used in research for blood volume determination.

[1] Adherence to these procedures is critical for ensuring the safety of laboratory personnel and

the integrity of research outcomes.

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended PPE for handling Vital Red.

The selection of PPE should be based on a risk assessment of the specific procedures being

performed.
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PPE Category Minimum Requirement

Recommended for High-
Risk Operations (e.g.,
handling powders,
potential for splashes)

Eye Protection

Safety glasses with side

shields meeting ANSI

standards.[2]

Chemical splash goggles or a

face shield.[3]

Hand Protection Nitrile or latex gloves.[4]
Double-gloving with nitrile

gloves.[5]

Body Protection
A long-sleeved laboratory coat.

[2]

A chemical-resistant apron

over a lab coat.[3]

Footwear Closed-toe shoes.
Chemical-resistant safety

shoes.[5]

Respiratory

Not generally required for

handling solutions in a well-

ventilated area.

A NIOSH-approved respirator

with a particulate filter if

handling the powder form.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Vital Red from preparation to use.

2.1. Preparation and Weighing (for solid Vital Red)

Work Area Preparation: Conduct all work with Vital Red powder within a certified chemical

fume hood to minimize inhalation exposure. Ensure the work surface is clean and free of

clutter.

Donning PPE: Before handling the compound, put on all required PPE as detailed in the

table above.

Weighing: Carefully weigh the desired amount of Vital Red powder. Use anti-static weighing

paper or a weighing boat to prevent dispersal of the fine powder.
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Solution Preparation: To prepare an aqueous solution, slowly add the weighed powder to the

appropriate volume of water while stirring to ensure it dissolves completely.[1] Avoid

splashing.

2.2. Handling of Vital Red Solutions

Container Labeling: Clearly label all containers holding Vital Red solutions with the chemical

name, concentration, and date of preparation.

Transporting: When moving solutions, use a secondary container to prevent spills.

Use in Experiments: When using Vital Red in experimental procedures, handle it with care to

avoid contact with skin and eyes. If there is a risk of splashing, wear chemical splash

goggles and a face shield.[2]

Disposal Plan
Proper disposal of Vital Red and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

3.1. Waste Segregation

Aqueous Waste: Collect all aqueous waste containing Vital Red in a clearly labeled, leak-

proof container. Do not mix with other chemical waste unless compatible. Azo dyes can be

treated through various methods, including adsorption and anaerobic degradation.[6][7]

Solid Waste: Dispose of all contaminated solid waste, such as gloves, weighing paper, and

paper towels, in a designated "red bag" for biohazardous or chemical waste.[8]

Sharps: Any sharps, such as needles or Pasteur pipettes, that come into contact with Vital
Red must be disposed of in a designated sharps container.

3.2. Waste Disposal Procedure

Labeling: Ensure all waste containers are properly labeled with the contents ("Vital Red
Waste") and the appropriate hazard symbols.
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Storage: Store waste containers in a designated, secure area away from general laboratory

traffic until they are collected for disposal.

Collection: Follow your institution's guidelines for the collection and disposal of chemical and

biohazardous waste. This is typically handled by the Environmental Health & Safety (EHS)

department.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Vital Red in a

laboratory setting.
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Caption: Workflow for Safe Handling of Vital Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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